Cas no 1806415-22-4 (2-Fluoro-4-fluoromethoxy-5-iodopyridine)

• Product Name: 2-Fluoro-4-fluoromethoxy-5-iodopyridine
• CAS No: 1806415-22-4
• MF: C₆H₄F₂INO
• MW: 271.00334072113
• CID: 4905112
• Update Time: 2025-06-22

2-Fluoro-4-fluoromethoxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-fluoromethoxy-5-iodopyridine

• Inchi： 1S/C6H4F2INO/c7-3-11-5-1-6(8)10-2-4(5)9/h1-2H,3H2
• InChI Key： LBLZIQNYPHNDRT-UHFFFAOYSA-N
• SMILES： IC1C=NC(=CC=1OCF)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• XLogP3: 2.3
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-4-fluoromethoxy-5-iodopyridine

Comprehensive Overview of 2-Fluoro-4-fluoromethoxy-5-iodopyridine (CAS No. 1806415-22-4)

2-Fluoro-4-fluoromethoxy-5-iodopyridine (CAS No. 1806415-22-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are known for their unique electronic properties and versatility in synthetic chemistry. The presence of fluoro and iodo substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for fluorinated compounds like 2-Fluoro-4-fluoromethoxy-5-iodopyridine has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for biologically active molecules, such as kinase inhibitors and antimicrobial agents. The compound's unique structural features allow for precise modifications, enabling the development of targeted therapies for diseases like cancer and infectious diseases.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-Fluoro-4-fluoromethoxy-5-iodopyridine?" The synthesis typically involves multi-step reactions, starting from commercially available pyridine derivatives. Key steps include halogenation, etherification, and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and efficiency.

Another hot topic in the scientific community is the environmental impact of halogenated compounds. While 2-Fluoro-4-fluoromethoxy-5-iodopyridine is not classified as hazardous, its handling and disposal require adherence to green chemistry principles. Researchers are actively investigating sustainable synthesis methods to minimize waste and reduce the use of toxic reagents.

The compound's physical and chemical properties are also of great interest. It exhibits moderate solubility in organic solvents like dichloromethane and tetrahydrofuran, but limited solubility in water. Its melting point and stability under various conditions have been documented, providing valuable data for industrial applications.

In the context of patent literature, 2-Fluoro-4-fluoromethoxy-5-iodopyridine has been cited in several filings related to pharmaceutical formulations and agricultural chemicals. Its role in the development of next-generation therapeutics underscores its importance in modern chemistry.

For those seeking analytical methods, techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and quantify this compound. These methods ensure purity and quality control, which are critical for research and commercial use.

In summary, 2-Fluoro-4-fluoromethoxy-5-iodopyridine (CAS No. 1806415-22-4) is a pivotal compound in the realm of fluorinated heterocycles. Its applications span across drug development, material science, and agrochemical innovation, making it a subject of ongoing research and commercial interest.